3-Amino-5-methoxy-7-methyl-1,3-dihydroindol-2-one;hydrochloride
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Description
The compound is a derivative of indolin-2-one, which is a bicyclic structure consisting of a benzene ring fused to 2-pyrrolidone . The presence of the amino, methoxy, and methyl groups at the 3rd, 5th, and 7th positions respectively, suggest that this compound may have unique properties compared to the base indolin-2-one structure .
Scientific Research Applications
- EN300-6489772 has demonstrated potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies explore its mechanism of action and potential synergies with existing chemotherapeutic agents .
- The compound’s structure suggests neuroprotective properties. Investigations focus on its ability to mitigate oxidative stress, reduce inflammation, and enhance neuronal survival. Researchers explore its potential in treating neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease .
- EN300-6489772 interacts with neurotransmitter systems, including serotonin receptors. Studies investigate its impact on mood regulation, anxiety, and depression. Researchers aim to uncover its therapeutic potential in mental health disorders .
- In vitro and animal studies suggest that EN300-6489772 possesses anti-inflammatory properties. Researchers explore its impact on cytokine production, immune cell activation, and tissue inflammation. Potential applications include inflammatory bowel diseases and autoimmune conditions .
- EN300-6489772 exhibits antimicrobial effects against bacteria, fungi, and parasites. Investigations focus on its mechanism of action, minimum inhibitory concentrations, and potential applications in treating infections. Researchers explore its use as an alternative or adjunct to existing antimicrobial agents .
- Beyond its biological activities, EN300-6489772 serves as a valuable building block in organic synthesis. Medicinal chemists utilize its unique structure to design novel derivatives with enhanced properties. These derivatives may target specific diseases or pathways, leading to drug discovery and development .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Psychopharmacology and Mood Disorders
Anti-inflammatory Effects
Antimicrobial Activity
Organic Synthesis and Medicinal Chemistry
properties
IUPAC Name |
3-amino-5-methoxy-7-methyl-1,3-dihydroindol-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2.ClH/c1-5-3-6(14-2)4-7-8(11)10(13)12-9(5)7;/h3-4,8H,11H2,1-2H3,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEMRFQLOTBNSNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1NC(=O)C2N)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-methoxy-7-methyl-1,3-dihydroindol-2-one;hydrochloride |
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